Cas no 63777-61-7 (Benzoic acid, 2-(1H-1,2,3-triazol-1-ylmethyl)-, methyl ester)

• Product Name: Benzoic acid, 2-(1H-1,2,3-triazol-1-ylmethyl)-, methyl ester
• CAS No: 63777-61-7
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• CID: 1657976
• PubChem ID: 12811443
• Update Time: 2025-04-21

Benzoic acid, 2-(1H-1,2,3-triazol-1-ylmethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(1H-1,2,3-triazol-1-ylmethyl)-, methyl ester
• 2-(1H-1,2,3-triazol-1-ylmethyl)Benzoic acid methyl ester
• 63777-61-7
• DB-073393
• Z1729208138

• Inchi： 1S/C11H11N3O2/c1-16-11(15)10-5-3-2-4-9(10)8-14-7-6-12-13-14/h2-7H,8H2,1H3
• InChI Key： XWWAZZXOAGMNQJ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC=CC=1CN1C=CN=N1)=O

Computed Properties

• Exact Mass: 217.08523
• Monoisotopic Mass: 217.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 57Ų

Experimental Properties

• PSA: 57.01